Cas no 891491-99-9 ((6-(Dimethylamino)naphthalen-2-yl)methanol)

• Product Name: (6-(Dimethylamino)naphthalen-2-yl)methanol
• CAS No: 891491-99-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1038655
• PubChem ID: 59200868
• Update Time: 2025-10-31

(6-(Dimethylamino)naphthalen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(Dimethylamino)naphthalen-2-yl)methanol
• (6-(Dimethylamino)phthalen-2-yl)methanol
• [6-(dimethylamino)naphthalen-2-yl]methanol
• 891491-99-9
• A861302
• DTXSID70731253
• SCHEMBL6044185

• MDL： MFCD23135703
• Inchi： 1S/C13H15NO/c1-14(2)13-6-5-11-7-10(9-15)3-4-12(11)8-13/h3-8,15H,9H2,1-2H3
• InChI Key： STMIYEWWUMTDJB-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C=C(C=CC=2C=1)N(C)C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (6-(Dimethylamino)naphthalen-2-yl)methanol

(6-(Dimethylamino)naphthalen-2-yl)methanol (CAS No. 891491-99-9): A Comprehensive Overview

(6-(Dimethylamino)naphthalen-2-yl)methanol, also known by its CAS number 891491-99-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a dimethylamino group and a hydroxymethyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of (6-(Dimethylamino)naphthalen-2-yl)methanol is C₁₃H₁₅NO, with a molecular weight of approximately 197.26 g/mol. Its structural features include the aromatic naphthalene core, which provides stability and rigidity, and the dimethylamino and hydroxymethyl groups, which introduce polarity and reactivity. These characteristics make it an attractive candidate for a wide range of applications, from pharmaceuticals to advanced materials.

In the realm of medicinal chemistry, (6-(Dimethylamino)naphthalen-2-yl)methanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The hydroxymethyl group in (6-(Dimethylamino)naphthalen-2-yl)methanol provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can enhance the compound's pharmacological properties. This flexibility is particularly valuable in the design of prodrugs and targeted drug delivery systems. For example, a study published in the Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of ester derivatives of this compound that showed improved solubility and bioavailability compared to the parent molecule.

Beyond its medicinal applications, (6-(Dimethylamino)naphthalen-2-yl)methanol has also found utility in materials science. The naphthalene core imparts strong π-electron delocalization, making it an excellent building block for the synthesis of conjugated polymers and small molecules used in organic electronics. Research published in the Journal of Materials Chemistry C (2023) described the use of this compound as a monomer unit in the preparation of polymeric materials with tunable optical and electronic properties. These materials have potential applications in organic light-emitting diodes (OLEDs), photovoltaic devices, and sensors.

The synthesis of (6-(Dimethylamino)naphthalen-2-yl)methanol can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 6-dimethylnaphthol with formaldehyde under appropriate conditions to form the desired product. Advances in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste generation and energy consumption. A recent study published in the Green Chemistry (2024) journal reported a novel catalytic approach using recyclable metal catalysts that significantly improved the efficiency and sustainability of the synthesis process.

The physical properties of (6-(Dimethylamino)naphthalen-2-yl)methanol, such as its melting point, boiling point, and solubility profiles, are important considerations for both laboratory-scale experiments and industrial applications. Its melting point is typically around 85°C, while its boiling point can vary depending on pressure conditions. The compound is generally soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), but less so in water due to its hydrophobic nature.

In conclusion, (6-(Dimethylamino)naphthalen-2-yl)methanol (CAS No. 891491-99-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure endows it with valuable chemical properties that make it an important intermediate in synthetic chemistry and a promising candidate for drug discovery and materials science research. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.